Cas no 21762-76-5 (2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-)
21762-76-5 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-
CAS No:21762-76-5
MF:C8H6N2O3S
MW:210.209840297699
CID:1403831
Update Time:2024-08-16
2H-1,4-Benzothiazin-3(4H)-one, 8-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-
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- Inchi: 1S/C8H6N2O3S/c11-7-4-14-8-5(9-7)2-1-3-6(8)10(12)13/h1-3H,4H2,(H,9,11)
- InChI Key: ATLSFZSUMMCJQT-UHFFFAOYSA-N
- SMILES: S1C2=C([N+]([O-])=O)C=CC=C2NC(=O)C1
Computed Properties
- Exact Mass: 210.00998
Experimental Properties
- Density: 1.500±0.06 g/cm3(Predicted)
- Melting Point: 228 °C
- Boiling Point: 412.2±45.0 °C(Predicted)
- PSA: 72.24
- pka: 11.80±0.20(Predicted)
2H-1,4-Benzothiazin-3(4H)-one, 8-nitro- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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